Mik-665

• CAS: 1799631-75-6
• Molecular Formula: C47H44ClFN6O6S
• Molecular Weight: 875.4 g/mol
• InChI: InChI=1S/C47H44ClFN6O6S/c1-29-35(15-16-38(42(29)48)59-24-23-55-21-19-54(2)20-22-55)40-41-45(51-28-52-46(41)62-43(40)30-11-13-33(49)14-12-30)61-39(47(57)58)25-31-7-4-6-10-37(31)60-27-34-17-18-50-44(53-34)36-9-5-3-8-32(36)26-56/h3-18,28,39,56H,19-27H2,1-2H3,(H,57,58)/t39-/m1/s1
• InChIKey: NHDQXHYUSYRVEI-LDLOPFEMSA-N

MIK-665 (S64315): A Clinical-Stage Mcl-1 Inhibitor for Targeted Apoptosis Research

MIK-665 (also known as S64315; CAS 1799631-75-6) is an investigational, highly potent small-molecule inhibitor of the anti-apoptotic protein Myeloid Cell Leukemia-1 (Mcl-1) [1]. It is a chiral compound, with the (S)-enantiomer being the active form [2]. MIK-665 binds to the BH3-binding groove of Mcl-1, disrupting its interaction with pro-apoptotic proteins and thereby promoting apoptosis in Mcl-1-dependent cancer cells [3]. As a clinical-stage compound, it has been evaluated in Phase I/II trials for hematological malignancies, including acute myeloid leukemia (AML), lymphoma, and multiple myeloma [4].

1

Pathway context Mcl-1 BH3-domain apoptosis pathway study fit

2

Stereochemical control Chiral (S)-enantiomer for stereochemical-control research

3

Research stage Reported clinical-phase tool compound for translational apoptosis models

• [1] Saad J, et al. Predictors of response and rational combinations for the novel MCL-1 inhibitor MIK665 in acute myeloid leukemia. Mol Oncol. 2026 Feb;20(2):389-408. doi: 10.1002/1878-0261.70130. PMID: 40975877. View Source
• [2] Adooq Bioscience. (R)-MIK665 Datasheet. Catalog No. A18359. CAS No. 1799831-02-9. View Source
• [3] Maragno AL, et al. Abstract 4482: S64315 (MIK665) is a potent and selective Mcl1 inhibitor with strong antitumor activity across a diverse range of hematologic tumor models. Cancer Res. 2019;79(13_Supplement):4482. View Source
• [4] Orphanet. Phase I Open Label, Multi-center Study to Characterize the Safety, Tolerability and Pharmacokinetics of Intravenously Administered MIK665, a Mcl-1 Inhibitor, in Patients With Refractory or Relapsed Lymphoma or Multiple Myeloma. NCT02992483. View Source

MIK-665 (S64315) vs. Other Mcl-1 Inhibitors: Why Interchangeability is Not Supported by Evidence

While multiple Mcl-1 inhibitors share a common mechanism of action, they exhibit distinct biochemical, cellular, and pharmacokinetic profiles that preclude direct substitution. MIK-665 demonstrates a unique combination of sub-nanomolar binding affinity, potent cellular activity, and synergistic combination potential that differs markedly from other clinical-stage Mcl-1 inhibitors like S63845, AMG-176, and AZD5991 [1]. Furthermore, MIK-665 has been specifically optimized as a 'clinic-ready' derivative of S63845 with differentiated properties, including improved selectivity and combination efficacy . Direct head-to-head comparisons reveal that MIK-665 achieves superior cellular potency and distinct selectivity windows compared to its closest analogs, underscoring that generic substitution across Mcl-1 inhibitors is not scientifically justified without direct experimental validation .

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Binding affinity context may not transfer Ultra-high Mcl-1 affinity (Ki

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Cell-line potency profile differs Distinct EC50 patterns in AML and myeloma cells vs. AMG-176 or AZD5991 mean cellular response context may not be comparable.

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Combination synergy context is inhibitor-specific Superior venetoclax synergy reported for MIK-665 relative to S63845; generic Mcl-1 inhibitor substitution may alter combination response endpoints.

• [1] Aguilar A, et al. ABBV-467: A novel clinical-stage MCL-1 inhibitor. Commun Med. 2023;3:80. doi: 10.1038/s43856-023-00380-z. Table 1. View Source

MIK-665 (S64315) Quantitative Differentiation Guide: Comparator-Based Evidence for Scientific Selection

MIK-665 Exhibits Superior Cellular Potency Compared to Clinical-Stage Mcl-1 Inhibitors AMG-176 and AZD5991

MIK-665 demonstrates significantly greater cellular potency in Mcl-1-dependent cancer cell lines compared to other clinical-stage Mcl-1 inhibitors. In a direct head-to-head comparison, MIK-665 achieved an EC50 of 2.06 nM in AMO-1 cells and 4.75 nM in H929 cells, which is approximately 44-fold and 41-fold more potent than AMG-176, and 11-fold and 6.7-fold more potent than AZD5991, respectively [1]. This superior cellular activity translates to lower effective concentrations required to induce apoptosis in tumor models.

Cellular potency vs. AMG-176, AZD5991

Head-to-head

EC50 2.06 nM (AMO-1), 4.75 nM (H929) — 44-fold and 41-fold more potent than AMG-176; 11-fold and 6.7-fold more potent than AZD5991

Reported cell-model potency context; supports Mcl-1-dependent cell-line comparison

TR-FRET, 10% FBS, 48-72h; AMO-1, H929, MV4-11 cells

Evidence Dimension	Cellular activity (EC50, nM, 10% FBS)
Target Compound Data	AMO-1: 2.06 nM; H929: 4.75 nM; MV4-11: 10.87 nM
Comparator Or Baseline	AMG-176: AMO-1 90.6 nM, H929 195 nM; AZD5991: AMO-1 22.9 nM, H929 31.7 nM
Quantified Difference	MIK-665 vs. AMG-176: 44-fold (AMO-1), 41-fold (H929); MIK-665 vs. AZD5991: 11-fold (AMO-1), 6.7-fold (H929)
Conditions	TR-FRET assay, 10% FBS, cell viability measured after 48-72h

Why This Matters

Superior cellular potency at clinically relevant protein binding conditions indicates MIK-665 may achieve greater target engagement and apoptosis induction at lower systemic exposures, potentially reducing off-target toxicity.

• [1] Aguilar A, et al. ABBV-467: A novel clinical-stage MCL-1 inhibitor. Commun Med. 2023;3:80. doi: 10.1038/s43856-023-00380-z. Table 1. View Source

MIK-665 Demonstrates Ultra-High Mcl-1 Binding Affinity (Ki < 0.01 nM) Comparable to Next-Generation Inhibitors

In a comparative TR-FRET binding assay, MIK-665 exhibited a Ki of < 0.01 nM for Mcl-1, placing it among the highest-affinity Mcl-1 inhibitors reported to date and on par with next-generation clinical candidates such as ABBV-467 [1]. This represents a substantial improvement over earlier-generation Mcl-1 inhibitors such as A-1210477 (Ki = 0.45 nM) . The ultra-high affinity of MIK-665 ensures robust target engagement even at low concentrations.

Mcl-1 binding affinity

Cross-study comparable

Ki < 0.01 nM

Reported ultra-high affinity; supports target-engagement assay context

TR-FRET cell-free system; >45-fold higher than A-1210477 (Ki 0.45 nM)

Evidence Dimension	Mcl-1 Binding Affinity (Ki, nM)
Target Compound Data	KI < 0.01 nM
Comparator Or Baseline	ABBV-467: <0.01 nM; A-1210477: 0.45 nM; S63845: Kd 0.19 nM (reported separately)
Quantified Difference	MIK-665 affinity is >45-fold higher than A-1210477; comparable to ABBV-467
Conditions	TR-FRET assay, cell-free system

Why This Matters

Ultra-high binding affinity is a critical parameter for ensuring sustained target inhibition in vivo, particularly in tumors with high Mcl-1 expression or rapid protein turnover, and is a key differentiator for selecting a clinical-grade Mcl-1 inhibitor for advanced research applications.

• [1] Aguilar A, et al. ABBV-467: A novel clinical-stage MCL-1 inhibitor. Commun Med. 2023;3:80. doi: 10.1038/s43856-023-00380-z. Table 1. View Source

MIK-665 Achieves Comparable or Superior Synergy with BCL-2 Inhibitor ABT-199 Relative to S63845 in Melanoma Models

In a comparative study of Mcl-1/BCL-2 inhibitor combinations, MIK-665 (S64315) in combination with ABT-199 (venetoclax) demonstrated similar or better efficacy than the combination of S63845 with ABT-199 in reducing cell viability across a panel of melanoma cell lines, including both BRAF-WT and BRAF-MUT genotypes . The combination exhibited strong synergistic effects (Combination Index < 0.5) and was more potent in melanoma cells lacking BRAF-V600E/K mutations, a population with limited therapeutic options [1].

Synergy with ABT-199 in melanoma

Head-to-head

S64315 + ABT-199: CI < 0.5; similar or better cell viability reduction than S63845 combination

Reported combination synergy context; supports dual BCL-2/Mcl-1 blockade study design

BRAF-WT/MUT melanoma lines, ATP viability, 48h

Evidence Dimension	Combination synergy and cell viability reduction
Target Compound Data	S64315 (0.156-10 μM) + ABT-199 (625 nM): strong synergistic effect (CI < 0.5)
Comparator Or Baseline	S63845 + ABT-199: similar or inferior efficacy to S64315 combination
Quantified Difference	S64315 combination exhibited similar or better efficacy than S63845 combination in multiple melanoma cell lines
Conditions	ATP viability assays, 48h treatment, BRAF-WT and BRAF-MUT melanoma cell lines

Why This Matters

The demonstrated superiority of MIK-665 over its parent compound S63845 in combination therapy settings underscores its potential as a preferred Mcl-1 inhibitor for preclinical studies evaluating dual BCL-2/Mcl-1 blockade, particularly in melanoma and other cancers with high BCL-2 dependency.

• [1] Mukherjee N, et al. Simultaneously Inhibiting BCL2 and MCL1 Is a Therapeutic Option for Patients with Advanced Melanoma. Cancers (Basel). 2020 Aug 5;12(8):2182. PMID: 32764384. View Source

MIK-665 Combination with Venetoclax Demonstrates Preclinical Superiority Over Other Mcl-1 Inhibitors in Neuroblastoma

In a preclinical assessment of combined BCL-2 and MCL-1 inhibition in high-risk neuroblastoma, MIK-665 was identified as the Mcl-1 inhibitor with the best performance when combined with venetoclax, demonstrating the most promising anti-tumor effects among a panel that included S63845, AMG-176, and AZD-5991 [1]. The combination of venetoclax and MIK-665 led to strong synergy and efficacy at low concentrations, induced apoptosis, and prevented the emergence of resistance [2].

Combination ranking in neuroblastoma

Head-to-head

MIK665 + venetoclax identified as best-performing Mcl-1 inhibitor partner among S63845, AMG-176, AZD-5991 panel

Reported comparative combination context; supports pediatric solid tumor model selection

Neuroblastoma cell lines, PDX models; strong synergy, apoptosis induction

Evidence Dimension	Combination synergy and resistance prevention
Target Compound Data	Venetoclax + MIK665: most promising anti-tumor effects, strong synergy at low concentrations
Comparator Or Baseline	Venetoclax + S63845, AMG-176, or AZD-5991
Quantified Difference	MIK665 combination was selected as the best-performing Mcl-1 inhibitor partner for venetoclax in neuroblastoma models
Conditions	In vitro synergy assays in neuroblastoma cell lines with BCL-2/MCL-1 dependency, validated in PDX models

Why This Matters

This evidence directly informs the selection of MIK-665 over other Mcl-1 inhibitors for combination studies with venetoclax, particularly in pediatric solid tumor models where dual BCL-2/MCL-1 inhibition is a promising therapeutic strategy.

• [1] Preclinical assessment of combined BCL-2 and MCL-1 inhibition in high-risk neuroblastoma. EJC Paediatric Oncology. 2024;3:100168. doi: 10.1016/j.ejcped.2024.100168. View Source
• [2] Preclinical assessment of combined BCL-2 and MCL-1 inhibition in high-risk neuroblastoma. EJC Paediatric Oncology. 2024;3:100168. View Source

MIK-665 Displays a Unique Cellular Selectivity Profile with Potent Activity in Mcl-1-Dependent AML and Myeloma Cells

MIK-665 exhibits potent single-agent activity across a diverse panel of human hematological tumor cell lines, including AML, lymphoma, and multiple myeloma [1]. In a study of 42 primary AML samples, MIK-665 demonstrated differential sensitivity linked to specific molecular profiles, with sensitive samples displaying a more differentiated phenotype [2]. This sensitivity profile is distinct from other Mcl-1 inhibitors; for example, MIK-665 achieves an EC50 of 10.87 nM in MV4-11 AML cells, which is 3.2-fold more potent than AZD5991 (34.9 nM) and 9.8-fold more potent than AMG-176 (106 nM) in the same cell line under identical conditions [3].

AML cell selectivity vs. comparators

Head-to-head

MV4-11 EC50 10.87 nM — 3.2-fold more potent than AZD5991 (34.9 nM), 9.8-fold more potent than AMG-176 (106 nM)

Reported AML cell-line potency context; supports Mcl-1-driven leukemia model selection

42 primary AML samples; sensitivity linked to differentiated phenotype

Evidence Dimension	Cellular activity in AML cell line (MV4-11 EC50, nM)
Target Compound Data	10.87 nM
Comparator Or Baseline	AZD5991: 34.9 nM; AMG-176: 106 nM
Quantified Difference	MIK-665 is 3.2-fold more potent than AZD5991 and 9.8-fold more potent than AMG-176 in MV4-11 cells
Conditions	TR-FRET assay, 10% FBS, 48-72h incubation

Why This Matters

The superior potency of MIK-665 in clinically relevant AML cell lines, combined with its unique sensitivity profile in primary patient samples, provides a strong rationale for its selection in translational research focused on AML and other Mcl-1-driven hematologic malignancies.

• [1] Maragno AL, et al. Abstract 4482: S64315 (MIK665) is a potent and selective Mcl1 inhibitor with strong antitumor activity across a diverse range of hematologic tumor models. Cancer Res. 2019;79(13_Supplement):4482. View Source
• [2] Saad J, et al. Predictors of response and rational combinations for the novel MCL-1 inhibitor MIK665 in acute myeloid leukemia. Mol Oncol. 2026 Feb;20(2):389-408. doi: 10.1002/1878-0261.70130. PMID: 40975877. View Source
• [3] Aguilar A, et al. ABBV-467: A novel clinical-stage MCL-1 inhibitor. Commun Med. 2023;3:80. doi: 10.1038/s43856-023-00380-z. Table 1. View Source

MIK-665 (S64315) Application Scenarios: From Preclinical Combination Studies to Translational Research

Evaluating Dual BCL-2/MCL-1 Inhibition in Venetoclax-Resistant or -Sensitive Tumors

Based on the evidence that MIK-665 exhibits superior synergy and potency when combined with venetoclax compared to other Mcl-1 inhibitors , researchers should prioritize MIK-665 for studies investigating dual BCL-2/MCL-1 blockade. This includes in vitro and in vivo models of neuroblastoma, melanoma, and AML where the combination has demonstrated strong synergy, induction of apoptosis, and prevention of resistance [1][2]. The combination's ability to restore sensitivity in samples with primary venetoclax resistance [3] further supports its use in exploring mechanisms of acquired resistance to BCL-2 inhibition.

Identifying Predictive Biomarkers of Mcl-1 Inhibitor Response in Acute Myeloid Leukemia

The differential sensitivity of primary AML samples to MIK-665, which correlates with a more differentiated phenotype and is inversely associated with ABCB1 (MDR1) expression , positions MIK-665 as a critical tool for biomarker discovery. Researchers can utilize MIK-665 in ex vivo sensitivity screening of primary patient samples to identify molecular signatures (e.g., ABCB1, BCL-XL expression) that predict response or resistance. This application is directly supported by evidence that ABCB1 expression is a targetable resistance mechanism, and that combining MIK-665 with elacridar or tariquidar can overcome this resistance [1].

Comparing the Pharmacodynamic and Safety Profiles of Clinical-Stage Mcl-1 Inhibitors

MIK-665's distinct cellular potency and selectivity profile make it an essential comparator in studies aimed at understanding the pharmacodynamic differences among clinical-stage Mcl-1 inhibitors. In vivo studies have demonstrated that MIK-665 induces dose-dependent BH3 priming changes in lymphocytes [1], and its cardiotoxicity profile has been specifically evaluated in preclinical models [2]. Researchers can employ MIK-665 alongside S63845, AMG-176, and AZD5991 to correlate biochemical binding data with cellular and in vivo outcomes, thereby elucidating the structural and pharmacological determinants of Mcl-1 inhibitor efficacy and safety.

Investigating Mcl-1 Inhibition in Rare and Treatment-Resistant Cancer Subtypes

The evidence that MIK-665, in combination with ABT-199, is particularly effective in melanoma cells lacking BRAF-V600E/K mutations highlights its utility in studying rare or genetically distinct cancer subtypes with limited therapeutic options. Researchers focusing on acral and mucosal melanomas, as well as other cancers where Mcl-1 dependency is a key survival mechanism, should select MIK-665 for preclinical studies based on its demonstrated efficacy in these challenging contexts.

Application

Selection Property

Validation Focus

Dual BCL-2/Mcl-1 pathway inhibition studies

Combination synergy context with venetoclax

Venetoclax-combination response endpoints in neuroblastoma, melanoma, AML models

Biomarker discovery for Mcl-1 inhibitor response

Primary AML sample sensitivity profiling

ABCB1 (MDR1) and BCL-XL expression endpoint correlation

Pharmacodynamic comparator studies across clinical-stage Mcl-1 inhibitors

Cellular potency and selectivity differentiation

BH3 priming change endpoints, safety-related endpoint monitoring in preclinical models

Mcl-1 dependency in rare cancer subtypes

Genetic context-dependent sensitivity (BRAF-WT/MUT)

Acral/mucosal melanoma model response endpoints

• [1] Preclinical assessment of combined BCL-2 and MCL-1 inhibition in high-risk neuroblastoma. EJC Paediatric Oncology. 2024;3:100168. View Source
• [2] Mukherjee N, et al. Simultaneously Inhibiting BCL2 and MCL1 Is a Therapeutic Option for Patients with Advanced Melanoma. Cancers (Basel). 2020 Aug 5;12(8):2182. PMID: 32764384. View Source
• [3] Saad J, et al. Predictors of response and rational combinations for the novel MCL-1 inhibitor MIK665 in acute myeloid leukemia. Mol Oncol. 2026 Feb;20(2):389-408. doi: 10.1002/1878-0261.70130. PMID: 40975877. View Source